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Compound of Interest

Compound Name:
2,2-dimethyl 1-benzylazetidine-

2,2-dicarboxylate

CAS No.: 2418674-63-0

Cat. No.: B2663720

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Allyl Isothiocyanate (AITC), a well-

characterized organosulfur compound. The structure of this guide is designed to provide a

logical flow from fundamental properties to practical applications, reflecting the typical workflow

of chemical and biological research.

Chemical and Physical Properties
A thorough understanding of a compound's physicochemical properties is the foundation of its

scientific and commercial application. For AITC, these properties dictate its handling, storage,

and biological interactions.

Table 1: Physicochemical Properties of Allyl Isothiocyanate (CAS 57-06-7)
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Property Value Source

Molecular Formula C4H5NS [1][2]

Molecular Weight 99.15 g/mol [1][2]

Appearance
Colorless to pale-yellow oily

liquid
[3]

Odor Pungent, irritating [3]

Boiling Point 151-152 °C [1][3][4]

Melting Point -80 °C [1][4]

Density 1.013 g/mL at 25 °C [1][4]

Refractive Index n20/D 1.529 [1][4]

Flash Point 115 °F (46.11 °C) [1][3][5]

Water Solubility 2 g/L (20 °C) [1]

Stability
Stable, but darkens on aging.

Combustible.
[1][4]

Incompatibilities

Oxidizing agents, acids, water,

alcohols, strong bases,

amines.

[1][4]

These properties highlight that AITC is a volatile and reactive compound, necessitating careful

handling in a laboratory setting. Its limited water solubility has implications for its biological

activity and formulation.

Synthesis and Natural Occurrence
AITC is famously known as the compound responsible for the pungent taste of mustard,

horseradish, and wasabi.[3] In these plants, it is produced from the enzymatic hydrolysis of

sinigrin, a glucosinolate.

Commercially, AITC can be synthesized through the reaction of allyl chloride with potassium

thiocyanate.
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Mechanism of Action and Pharmacology
AITC's biological activity is primarily attributed to its electrophilic nature, allowing it to react with

nucleophilic cellular targets. A key mechanism of action is its ability to induce phase II

detoxification enzymes, which play a crucial role in cellular protection against carcinogens and

other xenobiotics.[2]

Signaling Pathway of AITC-Induced Nrf2 Activation
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Caption: AITC modifies Keap1, leading to the release and nuclear translocation of Nrf2, which

then activates the transcription of phase II enzymes.

Analytical Characterization
The identity and purity of AITC are typically confirmed using a combination of chromatographic

and spectroscopic techniques.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of AITC

Sample Preparation: Dilute the AITC sample in a suitable solvent (e.g., dichloromethane) to

a concentration of approximately 1 mg/mL.

GC Conditions:

Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness).
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Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Program: Start at 50 °C for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min,

and hold for 5 minutes.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 350.

Data Analysis: Identify the AITC peak based on its retention time and compare the resulting

mass spectrum with a reference library. The characteristic molecular ion peak for AITC will

be observed at m/z 99.

Therapeutic Applications and Research
AITC has been investigated for a range of potential therapeutic applications, primarily due to its

bioactivity.

Antineoplastic Agent: AITC has been shown to induce apoptosis in cancer cells and is being

studied for its potential in cancer chemoprevention.[3]

Antimicrobial Agent: It exhibits broad-spectrum antimicrobial activity against various

pathogens.[3]

Anti-inflammatory Effects: Research suggests AITC may have anti-inflammatory properties

through the modulation of inflammatory signaling pathways.

Safety and Handling
AITC is a hazardous substance and must be handled with appropriate safety precautions.

Toxicity: It is poisonous by ingestion and skin absorption.[3]
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Handling: Work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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